6-Chloro-3-nitro-1,5-naphthyridin-4-ol

• IUPAC Name: 6-chloro-3-nitro-1H-1,5-naphthyridin-4-one
• InChI: InChI=1S/C8H4ClN3O3/c9-6-2-1-4-7(11-6)8(13)5(3-10-4)12(14)15/h1-3H,(H,10,13)
• InChI Key: FURSTBLOQYSOEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1NC=C(C2=O)[N+](=O)[O-])Cl
• Molecular Formula: C8H4ClN3O3
• Molecular Weight: 225.59 g/mol

Description

6-Chloro-3-nitro-1,5-naphthyridin-4-ol (CAS: 1366050-42-1) is a nitrogen-containing heterocyclic compound with the molecular formula C₈H₄ClN₃O₃ and a molecular weight of 225.59 g/mol. Its structure features a 1,5-naphthyridine core substituted with a chlorine atom at position 6, a nitro group (-NO₂) at position 3, and a hydroxyl group (-OH) at position 4 . The compound is provided as a research-grade chemical with >98% purity, typically dissolved in DMSO for experimental use. It requires storage at 2–8°C in sealed, moisture-free conditions to maintain stability. Solubility can be enhanced by heating to 37°C with sonication .

The nitro and chloro substituents confer distinct electronic properties: the nitro group is strongly electron-withdrawing, while the chloro substituent moderately polarizes the aromatic system. However, it is explicitly restricted to non-human research applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds share structural similarities with 6-chloro-3-nitro-1,5-naphthyridin-4-ol but differ in substituent type, position, or ring topology. These differences critically influence their physicochemical properties, reactivity, and applications.

3-Chloro-6-methoxy-1,5-naphthyridin-4-ol

• Substituents : Chlorine (position 3), methoxy (-OCH₃, position 6), hydroxyl (-OH, position 4).
• Key Differences :
  • The methoxy group is electron-donating, contrasting with the nitro group’s electron-withdrawing nature in the target compound. This reduces electrophilicity and may enhance solubility in polar solvents.
  • The chloro substituent at position 3 (vs. position 6 in the target) alters steric and electronic interactions in substitution reactions.
• Applications : Classified as an intermediate or active pharmaceutical ingredient (API), suggesting utility in drug synthesis .

6-Chloro-1,7-naphthyridin-4-ol

• Substituents : Chlorine (position 6), hydroxyl (-OH, position 4).
• Key Differences: The 1,7-naphthyridine ring isomer (vs. Lacks the nitro group, reducing electron deficiency and possibly improving stability under basic conditions.
• Applications : Structural isomerism may render it suitable for niche synthetic or coordination chemistry applications .

4-Iodo-1,5-naphthyridin-3-ol

• Substituents : Iodine (position 4), hydroxyl (-OH, position 3).
• Molecular Formula : C₈H₅IN₂O (MW: 272.04 g/mol).
• Key Differences :
  • The iodine atom’s large size and polarizability enable participation in transition metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), unlike the chloro or nitro groups in the target compound.
  • Hydroxyl at position 3 (vs. 4 in the target) alters hydrogen-bonding capacity, impacting solubility and intermolecular interactions.

Table 1: Comparative Overview of Structural and Functional Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Applications
6-Chloro-3-nitro-1,5-naphthyridin-4-ol	C₈H₄ClN₃O₃	225.59	6-Cl, 3-NO₂, 4-OH	Research intermediate
3-Chloro-6-methoxy-1,5-naphthyridin-4-ol	—	—	3-Cl, 6-OCH₃, 4-OH	Pharmaceutical intermediate
6-Chloro-1,7-naphthyridin-4-ol	—	—	6-Cl, 4-OH	Structural isomer studies
4-Iodo-1,5-naphthyridin-3-ol	C₈H₅IN₂O	272.04	4-I, 3-OH	Pharmacological synthesis

Research Findings and Implications

• Electronic Effects : The nitro group in the target compound enhances electrophilicity, favoring nucleophilic aromatic substitution reactions compared to methoxy- or hydroxyl-substituted analogs.
• Solubility : Hydroxyl and nitro groups confer moderate polarity, but the target compound’s solubility in DMSO (<10 mM) is lower than iodine-substituted analogs, which benefit from iodine’s hydrophobic character .
• Stability : The absence of nitro groups in 6-chloro-1,7-naphthyridin-4-ol and 3-chloro-6-methoxy-1,5-naphthyridin-4-ol may reduce susceptibility to redox degradation under physiological conditions.